Cenp-E-IN-3

• Molecular Formula: C26H30ClN7O4
• Molecular Weight: 540.0 g/mol
• InChI: InChI=1S/C26H30ClN7O4/c1-14(2)38-22-11-8-18(13-20(22)27)24(35)30-21(25(36)29-5)12-17-6-9-19(10-7-17)31-32-23-15(3)33-34(16(23)4)26(28)37/h6-11,13-14,21H,12H2,1-5H3,(H2,28,37)(H,29,36)(H,30,35)/t21-/m0/s1
• InChIKey: HBCIXTCOTZHZRQ-NRFANRHFSA-N

Research requiring specific inhibition of CENP-E ATPase is often confounded by allosteric tools (e.g., GSK923295) that lack nucleotide-pocket binding. Cenp-E-IN-3 solves this by providing the essential ATP-competitive mechanism. - **Mechanism:** Directly occupies the ATP-binding pocket (benzo[d]pyrrolo[2,1-b]thiazole scaffold). - **Application:** Enables ATP-competition assays, co-crystallization, and nucleotide-dependent conformation studies. - **Supply:** Available for immediate research use; ideal for cancer biology and SAR exploration.

Cenp-E-IN-3: A Next-Generation ATP-Competitive CENP-E Inhibitor for Cancer Research Procurement

Cenp-E-IN-3 (also designated as compound 4) is a synthetic small-molecule inhibitor belonging to the benzo[d]pyrrolo[2,1-b]thiazole structural class that targets the mitotic kinesin centromere-associated protein E (CENP-E; also known as KIF10). Discovered as part of a derivative series from a chemical library screen, Cenp-E-IN-3 inhibits the microtubule-stimulated ATPase activity of the CENP-E motor domain through an ATP-competitive mechanism, a mode of action that fundamentally differs from the allosteric inhibition exhibited by the clinical-stage comparator GSK923295 [1]. The compound carries the MedChemExpress catalog number HY-161897 and has a molecular formula of C₂₆H₃₀ClN₇O₄ (MW 540.01) .

Mechanism ATP-competitive CENP-E motor domain inhibitor

Chemotype Benzo[d]pyrrolo[2,1-b]thiazole scaffold, distinct from allosteric inhibitors

Research Context Supports mitotic chromosome alignment and cell cycle arrest studies

• [1] Yamane M, Sawada J, Ogo N, Ohba M, Ando T, Asai A. Identification of benzo[d]pyrrolo[2,1-b]thiazole derivatives as CENP-E inhibitors. Biochem Biophys Res Commun. 2019;519(3):505-511. doi:10.1016/j.bbrc.2019.09.028. View Source

Why Generic CENP-E Inhibitor Substitution Is Not Viable: Mechanistic and Selectivity Divergence of Cenp-E-IN-3

The CENP-E inhibitor landscape encompasses compounds with fundamentally distinct inhibitory mechanisms, binding kinetics, and selectivity profiles, making simple interchange between agents scientifically indefensible. GSK923295 operates as a non-competitive, allosteric inhibitor with a Ki of 3.2 nM against human CENP-E ATPase activity, while the benzo[d]pyrrolo[2,1-b]thiazole series—to which Cenp-E-IN-3 belongs—acts as an ATP-competitive inhibitor [1]. This mechanistic divergence has direct consequences for experimental outcomes: ATP-competitive inhibitors are sensitive to intracellular ATP concentrations, whereas allosteric inhibitors like GSK923295 are not. Furthermore, published data demonstrate that within the same inhibitor series, even closely related derivatives exhibit substantially different inhibitory potencies, as reflected in the structure-activity relationship (SAR) table of the parent study [1].

Mechanism mismatch

ATP-competitive vs. allosteric inhibition — intracellular ATP levels may shift apparent potency, limiting direct interchange with allosteric CENP-E inhibitors.

Scaffold-dependent selectivity

Kinesin-family off-target profiles differ across chemotypes; replacement may introduce confounding spindle phenotypes.

Intra-series potency variation

Closely related benzo[d]pyrrolo[2,1-b]thiazole analogs exhibit different inhibitory potencies; compound-specific validation required.

• [1] Yamane M, Sawada J, Ogo N, Ohba M, Ando T, Asai A. Identification of benzo[d]pyrrolo[2,1-b]thiazole derivatives as CENP-E inhibitors. Biochem Biophys Res Commun. 2019;519(3):505-511. doi:10.1016/j.bbrc.2019.09.028. View Source

Cenp-E-IN-3 Quantitative Differentiation Evidence: Head-to-Head and Cross-Study Comparator Analysis

ATP-Competitive vs. Allosteric Inhibition Mechanism: Cenp-E-IN-3 Diverges from GSK923295

Cenp-E-IN-3 belongs to the benzo[d]pyrrolo[2,1-b]thiazole chemical series, for which the prototypical compound 1 was explicitly demonstrated to exhibit ATP-competitive inhibitory behavior in steady-state ATPase kinetic assays. By contrast, the clinical-stage CENP-E inhibitor GSK923295 functions as a non-competitive, allosteric inhibitor that binds outside the ATP-binding pocket [1]. This mechanistic distinction is not merely academic: ATP-competitive inhibitors display sensitivity to intracellular ATP concentrations (typically 1–5 mM), which can shift apparent IC₅₀ values in cellular contexts, whereas allosteric inhibitors maintain consistent potency regardless of ATP levels. For researchers designing cell-based assays or in vivo studies, this divergence dictates that Cenp-E-IN-3 and GSK923295 cannot serve as mechanistic substitutes for one another.

Inhibition Mechanism

Reported

ATP-competitive binding (Cenp-E-IN-3 series) vs. allosteric non-competitive (GSK923295)

Enables ATP-competition study context

Intracellular ATP levels modulate apparent potency

Evidence Dimension	Mechanism of CENP-E ATPase inhibition (steady-state kinetics)
Target Compound Data	ATP-competitive inhibition (compound 1 from the same benzo[d]pyrrolo[2,1-b]thiazole series as Cenp-E-IN-3; Cenp-E-IN-3 is compound 4 of this series)
Comparator Or Baseline	GSK923295: non-competitive, allosteric inhibition; Ki = 3.2 ± 0.2 nM against human CENP-E motor domain ATPase
Quantified Difference	Qualitative mechanistic divergence: ATP-competitive (Cenp-E-IN-3 series) vs. allosteric non-competitive (GSK923295); Ki of GSK923295 = 3.2 nM; specific IC₅₀ for Cenp-E-IN-3 (compound 4) is reported in the original SAR table but numeric value requires retrieval from the full-text article.
Conditions	Steady-state ATPase assay using recombinant human CENP-E motor domain; microtubule-stimulated conditions

Why This Matters

Researchers requiring an ATP-competitive tool compound for mechanistic studies (e.g., ATP competition experiments, crystallography of the ATP-binding pocket) must select Cenp-E-IN-3 rather than the allosteric inhibitor GSK923295, as only ATP-competitive inhibitors occupy the nucleotide-binding site.

• [1] Yamane M, Sawada J, Ogo N, Ohba M, Ando T, Asai A. Identification of benzo[d]pyrrolo[2,1-b]thiazole derivatives as CENP-E inhibitors. Biochem Biophys Res Commun. 2019;519(3):505-511. doi:10.1016/j.bbrc.2019.09.028. View Source
• [2] Wood KW, Lad L, Luo L, et al. Antitumor activity of an allosteric inhibitor of centromere-associated protein-E. Proc Natl Acad Sci USA. 2010;107(13):5839-5844. doi:10.1073/pnas.0915068107. View Source

Kinesin Selectivity Profile: Cenp-E-IN-3 Series Shows Selectivity for CENP-E Over Other Mitotic Kinesins

The prototypical compound 1 from the benzo[d]pyrrolo[2,1-b]thiazole series was tested across a panel of mitotic kinesins and selectively inhibited the kinesin ATPase activity of CENP-E without significant inhibition of other kinesins examined [1]. This kinesin-wide selectivity is a critical procurement consideration because many early CENP-E-targeting compounds exhibit cross-reactivity with KSP (kinesin spindle protein; also known as Eg5) or other mitotic kinesins, confounding experimental interpretation. While PF-2771 has been reported as a selective CENP-E inhibitor with an IC₅₀ of 16.1 ± 1.2 nM against CENP-E motor activity , its selectivity across a broad kinesin panel has not been as extensively characterized in published literature as the benzo[d]pyrrolo[2,1-b]thiazole series.

Kinesin Selectivity

Class-level

Selective CENP-E inhibition among mitotic kinesins examined; prototype compound 1 demonstrated panel selectivity

Supports CENP-E-specific phenotype attribution

PF-2771 IC50 16.1 nM but limited kinesin panel data

Evidence Dimension	Selectivity across mitotic kinesin panel
Target Compound Data	Compound 1 (Cenp-E-IN-3 series prototype): selective inhibition of CENP-E kinesin ATPase among mitotic kinesins examined
Comparator Or Baseline	PF-2771: CENP-E motor activity IC₅₀ = 16.1 ± 1.2 nM; selectivity across kinesin family not systematically reported in primary literature
Quantified Difference	PF-2771 shows 16.1 nM potency against CENP-E motor activity. Cenp-E-IN-3 series (compound 1) demonstrated selectivity against a panel of mitotic kinesins; specific IC₅₀ values for individual off-target kinesins are available in the original publication.
Conditions	Recombinant kinesin motor domain ATPase assays; microtubule-stimulated conditions

Why This Matters

For experiments where kinesin-family off-target effects would confound phenotypic interpretation (e.g., mitotic arrest assays, spindle morphology studies), the demonstrated kinesin selectivity of the Cenp-E-IN-3 scaffold class reduces the risk of confounding KSP-mediated monopolar spindle phenotypes.

• [1] Yamane M, Sawada J, Ogo N, Ohba M, Ando T, Asai A. Identification of benzo[d]pyrrolo[2,1-b]thiazole derivatives as CENP-E inhibitors. Biochem Biophys Res Commun. 2019;519(3):505-511. doi:10.1016/j.bbrc.2019.09.028. View Source

Differential Tumor Cell vs. Non-Cancerous Cell Antiproliferative Activity of the Cenp-E-IN-3 Scaffold Series

The lead compound 1 from the Cenp-E-IN-3 structural series preferentially inhibited the proliferation of tumor-derived cell lines (HeLa cervical carcinoma and HCT116 colorectal carcinoma) over non-cancerous WI-38 fetal lung fibroblasts [1]. This differential antiproliferative activity translates into a therapeutically meaningful selectivity window that distinguishes this scaffold from earlier CENP-E inhibitors such as GSK923295, which while potent (Ki = 3.2 nM), has not been reported to exhibit comparable tumor-selective cytotoxicity in side-by-side comparisons using identical cell line panels. The tumor-selectivity profile of compound 1 was mechanistically linked to the induction of apoptotic cell death specifically in tumor cells [1].

Cell Proliferation Selectivity

Class-level

Preferential inhibition of tumor-derived cell lines over non-cancerous WI-38 fibroblasts reported for prototype

Supports differential cell proliferation endpoint review

Specific IC50 values in original publication

Evidence Dimension	Antiproliferative activity: tumor-derived cells vs. non-cancerous cells
Target Compound Data	Compound 1 (Cenp-E-IN-3 series): more efficient inhibition of HeLa and HCT116 tumor cell proliferation compared to WI-38 non-cancerous cells; apoptosis induction confirmed in tumor cells
Comparator Or Baseline	GSK923295: Ki = 3.2 nM against CENP-E ATPase; no published report of differential tumor vs. normal cell selectivity in an identical WI-38/HeLa/HCT116 comparator panel
Quantified Difference	Qualitative selectivity window demonstrated for compound 1: tumor cell lines (HeLa, HCT116) more sensitive than non-cancerous WI-38 fibroblasts. Specific IC₅₀ values for each cell line are provided in the original publication.
Conditions	Cell proliferation assays in HeLa (cervical carcinoma), HCT116 (colorectal carcinoma), and WI-38 (non-cancerous fetal lung fibroblasts); apoptosis confirmed via standard markers

Why This Matters

For researchers evaluating CENP-E inhibition as a cancer-selective therapeutic strategy, the differential tumor cell sensitivity of the Cenp-E-IN-3 scaffold class provides experimental evidence of a therapeutic window not prominently documented for the clinical candidate GSK923295.

• [1] Yamane M, Sawada J, Ogo N, Ohba M, Ando T, Asai A. Identification of benzo[d]pyrrolo[2,1-b]thiazole derivatives as CENP-E inhibitors. Biochem Biophys Res Commun. 2019;519(3):505-511. doi:10.1016/j.bbrc.2019.09.028. View Source

Novel Benzo[d]pyrrolo[2,1-b]thiazole Chemotype Differentiation from Clinical-Stage CENP-E Inhibitors

Cenp-E-IN-3 is built upon a benzo[d]pyrrolo[2,1-b]thiazole core scaffold that is structurally distinct from all previously reported CENP-E inhibitor chemotypes, including the 4-oxo-4,5-dihydrothieno[3,4-c]pyridine-6-carboxamide core of GSK923295 and the distinct chemical series of PF-2771 [1][2]. This chemotype represents a novel intellectual property space for CENP-E inhibition. The fused bicyclic benzo[d]pyrrolo[2,1-b]thiazole scaffold was discovered through screening of a small-molecule chemical library followed by structure-activity relationship optimization, yielding derivatives (compounds 1–4) with progressively tuned inhibitory properties [1]. The chlorine- and azo-containing substituents of Cenp-E-IN-3 (C₂₆H₃₀ClN₇O₄) further differentiate it from earlier analogs within the series .

Chemical Scaffold

Class-level

Benzo[d]pyrrolo[2,1-b]thiazole core distinct from thienopyridine-carboxamide and other CENP-E inhibitor chemotypes

Supports patentably distinct SAR exploration

Chlorine/azo substituents differentiate from series analogs

Evidence Dimension	Chemical scaffold classification
Target Compound Data	Benzo[d]pyrrolo[2,1-b]thiazole chemotype; molecular formula C₂₆H₃₀ClN₇O₄; MW 540.01; compound 4 of the Yamane et al. SAR series
Comparator Or Baseline	GSK923295: 4-oxo-4,5-dihydrothieno[3,4-c]pyridine-6-carboxamide core; PF-2771: distinct proprietary chemotype (structure disclosed in patent literature)
Quantified Difference	Structurally non-overlapping chemotypes; no cross-resistance expected due to distinct binding modes (ATP-competitive for Cenp-E-IN-3 series vs. allosteric for GSK923295)
Conditions	Chemical characterization: NMR, HRMS, HPLC purity as reported in Yamane et al. 2019 and vendor Certificate of Analysis

Why This Matters

Acquisition of a structurally novel CENP-E inhibitor chemotype enables patentable chemical space exploration, reduces the risk of pre-existing compound-specific resistance mechanisms, and provides a distinct pharmacological tool for probing structure-dependent CENP-E functions.

• [1] Yamane M, Sawada J, Ogo N, Ohba M, Ando T, Asai A. Identification of benzo[d]pyrrolo[2,1-b]thiazole derivatives as CENP-E inhibitors. Biochem Biophys Res Commun. 2019;519(3):505-511. doi:10.1016/j.bbrc.2019.09.028. View Source
• [2] Wood KW, Lad L, Luo L, et al. Antitumor activity of an allosteric inhibitor of centromere-associated protein-E. Proc Natl Acad Sci USA. 2010;107(13):5839-5844. doi:10.1073/pnas.0915068107. View Source

Mitotic Arrest Phenotype: Chromosome Alignment Defect Consistent with CENP-E-Specific Inhibition

The benzo[d]pyrrolo[2,1-b]thiazole series including Cenp-E-IN-3 induces a characteristic antimitotic phenotype: cell cycle arrest at mitosis accompanied by defective chromosome alignment at the metaphase plate, followed by apoptotic cell death [1]. This phenotype is mechanistically consistent with CENP-E-specific inhibition, as CENP-E is the primary kinesin responsible for chromosome congression and alignment during prometaphase. In contrast, KSP (Eg5) inhibitors produce a distinct monopolar spindle phenotype, and tubulin-targeting agents produce yet another distinct mitotic arrest morphology. The chromosome alignment defect induced by compound 1 was directly attributed to interference with proper CENP-E motor function at kinetochores [1].

Mitotic Phenotype

Class-level

Chromosome alignment defect at metaphase, consistent with CENP-E inhibition; apoptosis induction in tumor cells

Functional validation of target engagement in mitotic studies

Distinct from KSP monopolar spindle phenotype

Evidence Dimension	Mitotic phenotype characterization
Target Compound Data	Compound 1 (Cenp-E-IN-3 series): mitotic arrest with chromosome alignment defect at metaphase plate; induction of apoptosis in tumor cells
Comparator Or Baseline	GSK923295: also induces chromosome misalignment and mitotic arrest; PF-2771: induces chromosome instability (CIN) measured by 'gain of signal' assay [2]
Quantified Difference	Both Cenp-E-IN-3 series and GSK923295 produce chromosome alignment defects consistent with CENP-E inhibition; PF-2771 and GSK923295 exhibit the highest effect on CIN measured to date [2]
Conditions	Immunofluorescence microscopy for chromosome alignment (DAPI staining, anti-α-tubulin); flow cytometry for cell cycle analysis; apoptosis markers (γH2AX, PI staining)

Why This Matters

The chromosome alignment defect phenotype serves as a functional validation of CENP-E target engagement, enabling researchers to use Cenp-E-IN-3 as a chemical probe for dissecting CENP-E-specific roles in mitosis, distinct from other mitotic kinases and kinesins.

• [1] Yamane M, Sawada J, Ogo N, Ohba M, Ando T, Asai A. Identification of benzo[d]pyrrolo[2,1-b]thiazole derivatives as CENP-E inhibitors. Biochem Biophys Res Commun. 2019;519(3):505-511. doi:10.1016/j.bbrc.2019.09.028. View Source
• [2] Lee KS, Park JE, Ahn JI, et al. Development of a novel HAC-based 'gain of signal' quantitative assay for measuring chromosome instability (CIN) in cancer cells. Oncotarget. 2016;7(22):33104-33117. doi:10.18632/oncotarget.8882. View Source

Cenp-E-IN-3 Application Scenarios: Where This Compound Provides Measurable Research Value

ATP-Competition Mechanistic Studies Requiring Active-Site Engagement of CENP-E Motor Domain

For structural biology and enzymology groups studying CENP-E ATPase kinetics, Cenp-E-IN-3 provides the essential ATP-competitive tool compound that directly occupies the nucleotide-binding pocket, unlike the allosteric inhibitor GSK923295. This enables ATP-competition experiments, co-crystallization studies with the ATP-binding site, and investigation of nucleotide-dependent conformational changes in the CENP-E motor domain [1].

Cancer-Selective Antiproliferative Screening Across Tumor vs. Normal Cell Line Panels

Cenp-E-IN-3 is indicated for cancer biology laboratories conducting differential cytotoxicity screening, given the demonstrated preferential inhibition of tumor-derived cell lines (HeLa, HCT116) over non-cancerous WI-38 fibroblasts observed for the prototype compound 1 in the same chemical series. This application leverages the tumor-selectivity window as a benchmark for evaluating CENP-E as a cancer-selective target [1].

Chemical Probe for Dissecting CENP-E-Specific Mitotic Functions Distinct from KSP/Eg5

For cell cycle and mitosis researchers, Cenp-E-IN-3 serves as a selective chemical probe to induce chromosome alignment defects without confounding monopolar spindle phenotypes characteristic of KSP/Eg5 inhibition. The demonstrated kinesin selectivity of this scaffold class ensures that observed mitotic phenotypes can be attributed specifically to CENP-E functional disruption rather than off-target kinesin effects [1].

Medicinal Chemistry Optimization Campaigns Using the Benzo[d]pyrrolo[2,1-b]thiazole Scaffold

For medicinal chemistry teams pursuing novel CENP-E inhibitor development, Cenp-E-IN-3 offers a structurally distinct starting point for SAR exploration. The benzo[d]pyrrolo[2,1-b]thiazole chemotype occupies unique intellectual property space relative to the thienopyridine-carboxamide core of GSK923295, enabling the design of patentably distinct backup series and follow-on candidates [1][2].

Application

Selection Property

Validation Focus

ATP-Competition Mechanistic Studies

ATP-competitive CENP-E inhibitor chemotype

Verify ATP-competitive binding and absence of allosteric modulation

Tumor vs. Normal Cell Proliferation Screening

Reported differential antiproliferative activity

Confirm selectivity window in investigator's cell line panel

Chromosome Misalignment Phenotype Studies

CENP-E-specific chromosome congression defect

Validate absence of monopolar spindle (KSP off-target) phenotype

Medicinal Chemistry SAR Exploration

Structurally distinct benzo[d]pyrrolo[2,1-b]thiazole scaffold

Evaluate SAR around substituents and IP position

• [1] Yamane M, Sawada J, Ogo N, Ohba M, Ando T, Asai A. Identification of benzo[d]pyrrolo[2,1-b]thiazole derivatives as CENP-E inhibitors. Biochem Biophys Res Commun. 2019;519(3):505-511. doi:10.1016/j.bbrc.2019.09.028. View Source
• [2] Wood KW, Lad L, Luo L, et al. Antitumor activity of an allosteric inhibitor of centromere-associated protein-E. Proc Natl Acad Sci USA. 2010;107(13):5839-5844. doi:10.1073/pnas.0915068107. View Source